Cas no 148657-37-8 (1-(2-Nitrophenyl)ethan-1-amine hydrochloride)

• Product Name: 1-(2-Nitrophenyl)ethan-1-amine hydrochloride
• CAS No: 148657-37-8
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD14705581
• CID: 4601984
• PubChem ID: 47002161
• Update Time: 2024-11-06

1-(2-Nitrophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-nitrophenyl)ethan-1-amine hydrochloride
• 1-(2-nitrophenyl)ethanamine;hydrochloride
• (R)-1-(2-nitrophenyl)ethan-1-amine hydrochloride
• (S)-1-(2-nitrophenyl)ethan-1-amine hydrochloride
• BCP31122
• YFA65737
• 1-(2-Nitrophenyl)ethan-1-amine HCl
• D80907
• (1S)-1-(2-NITROPHENYL)ETHANAMINE HYDROCHLORIDE
• Z1483956696
• (R)-2-Nitro-(c) paragraph sign-MethylbenzylaMine Hydrochloride
• SY176030
• BS-15537
• SCHEMBL2890849
• SB77480
• 148657-37-8
• CS-0173254
• SY222396
• EN300-54586
• MFCD24411694
• 1-(2-NITROPHENYL)ETHANAMINE HYDROCHLORIDE
• AKOS016900362
• MFCD14705581
• 1-(2-nitrophenyl)ethan-1-aminehydrochloride
• 1-(2-Nitrophenyl)ethan-1-amine hydrochloride

• MDL： MFCD14705581
• Inchi： 1S/C8H10N2O2.ClH/c1-6(9)7-4-2-3-5-8(7)10(11)12;/h2-6H,9H2,1H3;1H
• InChI Key： HFXVLGOYQIKRTO-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC=CC=1C(C)N)=O

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8